Cas no 146563-40-8 (4-bromobutyl nitrate)

4-Bromobutyl nitrate is a brominated alkyl nitrate compound commonly used as an intermediate in organic synthesis and pharmaceutical applications. Its key advantages include its reactivity as an alkylating agent, enabling the introduction of the 4-bromobutyl group into target molecules, and its nitrate functionality, which can serve as a precursor for further derivatization. The compound is particularly valuable in the preparation of nitric oxide donors and other bioactive molecules due to its dual functional groups. It exhibits good stability under controlled conditions, ensuring reliable handling in laboratory settings. The product is typically utilized in research and development for its versatility in constructing complex molecular architectures.

4-bromobutyl nitrate structure

Product Name:4-bromobutyl nitrate

CAS No:146563-40-8

MF:C₄H₈BrNO₃

MW:198.01522064209

MDL:MFCD27944939

CID:101118

PubChem ID:10420252

Update Time:2025-10-28

4-bromobutyl nitrate Chemical and Physical Properties

Names and Identifiers

- 1-Butanol, 4-bromo-,1-nitrate
- 4-bromobutyl nitrate
- 4-nitrooxybutyl bromide
- CS-0498368
- IKDHVMDABUMCLO-UHFFFAOYSA-N
- 4-bromobutylnitrate
- 1-bromo-4-(nitrooxy)butane
- DTXSID90439582
- 146563-40-8
- AKOS040824550
- 1-Butanol, 4-bromo-, 1-nitrate
- 4-?Bromo-1-?butanol 1-?Nitrate
- F9995-2702
- SCHEMBL1319845
- EN300-19324306
- MDL： MFCD27944939
- Inchi： 1S/C4H8BrNO3/c5-3-1-2-4-9-6(7)8/h1-4H2
- InChI Key： IKDHVMDABUMCLO-UHFFFAOYSA-N
- SMILES： BrCCCCO[N+](=O)[O-]

Computed Properties

Exact Mass: 196.96874
Monoisotopic Mass: 196.96876g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 9
Rotatable Bond Count: 4
Complexity: 82.4
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 55Å²

Experimental Properties

PSA: 52.37

4-bromobutyl nitrate Pricemore >>

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Enamine	EN300-19324306-0.25g	4-bromobutyl nitrate	146563-40-8	95.0%	0.25g	$92.0	2025-03-21
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